Cas no 821800-90-2 (L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-)

• Product Name: L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-
• CAS No: 821800-90-2
• MF: C₄₅H₆₃N₉O₉
• MW: 874.036630868912
• CID: 696232
• PubChem ID: 71419669
• Update Time: 2025-04-19

L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, L-seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-
• (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]hexanoyl]pyrrolidine-2-carbon
• DTXSID90838899
• 821800-90-2
• L-Seryl-L-prolyl-L-leucyl-L-phenylalanyl-L-lysyl-L-prolyl-L-tryptophan

• Inchi： 1S/C45H63N9O9/c1-27(2)22-34(51-41(58)37-17-10-20-53(37)43(60)31(47)26-55)39(56)50-35(23-28-12-4-3-5-13-28)40(57)49-33(16-8-9-19-46)44(61)54-21-11-18-38(54)42(59)52-36(45(62)63)24-29-25-48-32-15-7-6-14-30(29)32/h3-7,12-15,25,27,31,33-38,48,55H,8-11,16-24,26,46-47H2,1-2H3,(H,49,57)(H,50,56)(H,51,58)(H,52,59)(H,62,63)/t31-,33-,34-,35-,36-,37-,38-/m0/s1
• InChI Key： GEBSSMZSAJSJJJ-FCNDXCBGSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CO)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 873.47487462g/mol
• Monoisotopic Mass: 873.47487462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 63
• Rotatable Bond Count: 22
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 282Ų